![molecular formula C8H13NO B15274158 3-(Pent-3-yn-1-yloxy)azetidine](/img/structure/B15274158.png)
3-(Pent-3-yn-1-yloxy)azetidine
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Pent-3-yn-1-yloxy)azetidine can be achieved through several methods. One common approach involves the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols . Another method includes the use of microwave irradiation for the cyclocondensation of alkyl dihalides and primary amines in an alkaline aqueous medium . Additionally, the direct alkylation of 1-azabicyclo[1.1.0]butane with organometal reagents in the presence of copper(II) triflate has been reported to rapidly provide bis-functionalized azetidines .
Industrial Production Methods
Industrial production methods for azetidines often involve scalable and efficient synthetic routes. The use of microwave-assisted reactions and catalytic processes, such as copper-catalyzed alkylation, are favored for their high yields and mild reaction conditions . These methods allow for the production of azetidines on a larger scale, making them suitable for industrial applications.
Chemical Reactions Analysis
Types of Reactions
3-(Pent-3-yn-1-yloxy)azetidine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The azetidine ring can undergo nucleophilic substitution reactions, leading to the formation of various substituted azetidines.
Common Reagents and Conditions
Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophiles such as amines or alkoxides under basic conditions.
Major Products Formed
The major products formed from these reactions include oxidized derivatives, reduced azetidines, and various substituted azetidines, depending on the specific reagents and conditions used .
Scientific Research Applications
3-(Pent-3-yn-1-yloxy)azetidine has several scientific research applications:
Chemistry: Used as a building block for the synthesis of complex molecules and polymers.
Biology: Investigated for its potential as a bioactive molecule in drug discovery.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of advanced materials, such as coatings and adhesives.
Mechanism of Action
The mechanism of action of 3-(Pent-3-yn-1-yloxy)azetidine involves its interaction with molecular targets through its reactive azetidine ring. The ring strain facilitates the cleavage of the nitrogen-carbon bond, leading to the formation of reactive intermediates that can interact with various biological targets . These interactions can modulate biological pathways, resulting in the compound’s observed effects .
Comparison with Similar Compounds
Similar Compounds
Aziridines: Three-membered nitrogen-containing rings with higher ring strain and reactivity compared to azetidines.
Pyrrolidines: Five-membered nitrogen-containing rings with lower ring strain and reactivity.
2-Azetidinones: Four-membered rings with a carbonyl group, known for their use as β-lactam antibiotics.
Uniqueness
Its combination of a four-membered azetidine ring with a pent-3-yn-1-yloxy group makes it a valuable compound for various synthetic and research purposes .
Properties
Molecular Formula |
C8H13NO |
---|---|
Molecular Weight |
139.19 g/mol |
IUPAC Name |
3-pent-3-ynoxyazetidine |
InChI |
InChI=1S/C8H13NO/c1-2-3-4-5-10-8-6-9-7-8/h8-9H,4-7H2,1H3 |
InChI Key |
BUTSMQRLNFZRQO-UHFFFAOYSA-N |
Canonical SMILES |
CC#CCCOC1CNC1 |
Origin of Product |
United States |
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